Cas no 2137726-35-1 (Thiazole, 5-(3-fluorophenyl)-2-methyl-)

• Product Name: Thiazole, 5-(3-fluorophenyl)-2-methyl-
• CAS No: 2137726-35-1
• MF: C₁₀H₈FNS
• MW: 193.240624427795
• CID: 5268751
• PubChem ID: 60103270
• Update Time: 2025-05-20

Thiazole, 5-(3-fluorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(3-fluorophenyl)-2-methyl-

• Inchi： 1S/C10H8FNS/c1-7-12-6-10(13-7)8-3-2-4-9(11)5-8/h2-6H,1H3
• InChI Key： JOHPXSANGUKZLF-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC(F)=C2)=CN=C1C

Computed Properties

• Exact Mass: 193.03614860g/mol
• Monoisotopic Mass: 193.03614860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų

Additional information on Thiazole, 5-(3-fluorophenyl)-2-methyl-

Thiazole, 5-(3-fluorophenyl)-2-methyl- (CAS No. 2137726-35-1): A Comprehensive Overview in Modern Chemical Biology

Thiazole, 5-(3-fluorophenyl)-2-methyl-, identified by its CAS number 2137726-35-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the thiazole class, a scaffold that is widely recognized for its biological activity and has been extensively explored in drug discovery efforts. The presence of a 3-fluorophenyl substituent and a 2-methyl group introduces specific electronic and steric characteristics, making it a promising candidate for further investigation in medicinal chemistry.

The thiazole core is a five-membered aromatic ring containing sulfur and nitrogen atoms, which contributes to its stability and reactivity. This structural motif is found in numerous biologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. The introduction of fluorine at the 3-position of the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the methyl group at the 2-position of the thiazole ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives with enhanced pharmacological profiles. The compound Thiazole, 5-(3-fluorophenyl)-2-methyl- has been studied for its potential applications in various therapeutic areas. One of the most promising applications is in the field of oncology. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on certain kinases involved in cancer cell proliferation. The 3-fluorophenyl moiety plays a critical role in binding to these kinases, thereby disrupting their function and potentially leading to tumor regression.

Furthermore, research has indicated that Thiazole, 5-(3-fluorophenyl)-2-methyl- possesses anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. The compound's ability to modulate inflammatory pathways suggests its potential as a therapeutic agent in these contexts. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation and associated symptoms.

The pharmacokinetic profile of Thiazole, 5-(3-fluorophenyl)-2-methyl- is another area of interest. Due to its lipophilic nature, the compound exhibits good oral bioavailability, making it suitable for oral administration. Additionally, the presence of the fluorine atom enhances its metabolic stability, reducing the likelihood of rapid degradation in vivo. These properties are essential for ensuring that the drug reaches its target site at effective concentrations and remains active for an extended period.

In vitro studies have also explored the compound's interactions with various biological targets beyond kinases and cytokines. For instance, it has been shown to interact with enzymes involved in DNA repair and replication. These interactions may contribute to its potential applications in treating diseases associated with DNA damage or mutations. Moreover, preliminary data suggest that Thiazole, 5-(3-fluorophenyl)-2-methyl- may have neuroprotective effects, making it a candidate for investigating therapies against neurodegenerative disorders such as Alzheimer's disease.

The synthesis of Thiazole, 5-(3-fluorophenyl)-2-methyl- represents another area of innovation within organic chemistry. Researchers have developed efficient synthetic routes that incorporate both the thiazole core and the fluorophenyl substituent while maintaining high yields and purity. These synthetic methods are crucial for scaling up production for preclinical and clinical studies. Advances in synthetic techniques have also enabled modifications to other parts of the molecule, allowing for further optimization of its pharmacological properties.

The development of novel drug candidates often involves extensive virtual screening and molecular docking studies to identify potential hits before moving into wet lab experiments. Computational methods have been particularly valuable in understanding how Thiazole, 5-(3-fluorophenyl)-2-methyl- interacts with biological targets at an atomic level. These studies have provided insights into key binding residues and interaction patterns that can guide further structural modifications to enhance potency and selectivity.

The regulatory landscape for new drug development also plays a significant role in advancing compounds like Thiazole, 5-(3-fluorophenyl)-2-methyl-. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that clinical trials are conducted safely and ethically. As this compound moves through preclinical testing phases towards human trials, regulatory bodies will scrutinize its safety profile to determine if it meets standards for further development.

In conclusion, Thiazole, 5-(3-fluorophenyl)-2-methyl-(CAS No.< strong>2137726-35-1) is a versatile heterocyclic compound with significant potential in modern chemical biology applications ranging from oncology to anti-inflammatory therapies.
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